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Compound of Interest

Compound Name: Isoindolin-5-ol hydrochloride

Cat. No.: B6344025

This technical guide provides an in-depth analysis of the spectroscopic data for Isoindolin-5-ol
hydrochloride (CAS No. 1126832-40-3), a key intermediate in pharmaceutical research and
development. The structural elucidation of such molecules is fundamental to ensuring the
integrity of medicinal chemistry programs. Herein, we present a detailed examination of its
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, offering insights into
the experimental choices and data interpretation that underpin its structural confirmation.

Introduction to Isoindolin-5-ol Hydrochloride

Isoindolin-5-ol hydrochloride is a heterocyclic compound featuring a bicyclic isoindoline core
with a hydroxyl substituent on the benzene ring. The hydrochloride salt form enhances its
stability and solubility in aqueous media, a critical attribute for many pharmaceutical
applications. Accurate and comprehensive spectroscopic characterization is paramount for
verifying its chemical identity and purity. This guide will focus on the practical application and
interpretation of *H NMR, 33C NMR, and MS data for this compound.

Molecular Structure and Spectroscopic Correlation

The structural framework of Isoindolin-5-ol hydrochloride dictates its unique spectroscopic
signature. Understanding the relationship between the molecular geometry and the expected
spectroscopic signals is the first step in a rigorous analysis.
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 To cite this document: BenchChem. [Spectroscopic Characterization of Isoindolin-5-ol
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6344025#spectroscopic-data-nmr-ms-of-isoindolin-5-
ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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